N-methyl-benzo[b]thiophene-3-methanamine

• IUPAC Name: 1-(1-benzothiophen-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C10H11NS/c1-11-6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,11H,6H2,1H3
• InChI Key: YVCORDOYWODTNX-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CSC2=CC=CC=C21
• Molecular Formula: C10H11NS
• Molecular Weight: 177.27 g/mol

Description

N-methyl-benzo[b]thiophene-3-methanamine is an organic compound with the molecular formula C₁₀H₁₁NS . It belongs to the class of benzothiophenes , which are aromatic compounds containing a thiophene ring fused to a benzene ring. The compound has an odor reminiscent of mothballs and occurs naturally in petroleum-related deposits such as lignite tar .

Synthesis Analysis

The synthesis of benzothiophenes often involves creating substituted benzothiophenes as precursors for further reactions. For instance, one common method is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide , resulting in benzothiophene with an alkyl substitution at position 2. Thiourea can also be used as a reagent in place of sulfides. Additionally, more complex 2,3-disubstituted benzothiophenes can be synthesized using a gold catalyst .

Chemical Reactions Analysis

N-methyl-benzo[b]thiophene-3-methanamine serves as a starting material for the synthesis of larger, bioactive structures. It is found within the chemical structures of pharmaceutical drugs such as raloxifene , zileuton , sertaconazole , and BTCP . Additionally, it plays a role in the manufacturing of dyes like thioindigo .

Synthesis routes and methods I

Procedure details

To a stirred solution of 2 M methylamine in methanol (75 mmole, 150 mmole) was added benzo[b]thiophen-3-carboxaldehyde (5.3 g, 33 mmole) and HOAc (43 mL, 75 mmole). The reaction was stirred at RT for 1 h, then NaBH3CN (2.1 g, 33 mmole) was added portionwise over 5 minutes. The reaction was stirred for an additional 16 b then was concentrated under vacuum. The residue was taken up in Et2O (300 mL) and washed with 1.0 N NaOH (300 mL) then with brine, dried (Na2SO4), and concentrated. Purification by flash chromatography on silica gel (5% (5% NH4OH/MeOH)/CHCl3) gave the title compound (2.81 g, 48%) as a brownish oil: 1H NMR (400 MHz, CDCl3) δ•7.87 (2d, 2 H), 7.40 (m, 2 H), 7.32 (s, 1 H), 4.02 (s, 2 H), 2.56 (s, 3 H), 1.5 (br s, 1 H).

Synthesis routes and methods II

Procedure details

To a stirred solution of 2 M methylamine in methanol (75 mmole, 150 mmole) was added benzo[b]thiophen-3-carboxaldehyde (5.3 g, 33 mmole) and HOAc (4.3 mL, 75 mmole). The reaction was stirred at RT for 1 h, then NaB3CN (2.1 g, 33 mmole) was added portionwise over 5 minutes. The reaction was stirred for an additional 16 h then was concentrated under vacuum. The residue was taken up in Et2O (300 mL) and washed with 1.0 N NaOH (300 mL) then with brine, dried (Na2SO4), and concentrated. Purification by flash chromatography on silica gel (5% (5% NH4OH/MeOH)/CHCl3) gave the title compound (2.81 g, 48%) as a brownish oil: 1H NMR (400 MHz, CDCl3) δ•7.87 (2d, 2H), 7.40 (m, 2H), 7.32 (s, 1H), 4.02 (s, 2H), 2.56 (s, 3H), 1.5 (br s, 1H).